Cas no 1785201-69-5 (5-Fluoro-2,1-benzoxazole-3-carbaldehyde)

• Product Name: 5-Fluoro-2,1-benzoxazole-3-carbaldehyde
• CAS No: 1785201-69-5
• MF: C₈H₄FNO₂
• MW: 165.121265411377
• CID: 5739241
• PubChem ID: 105432542
• Update Time: 2023-11-10

5-Fluoro-2,1-benzoxazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1124155
• 1785201-69-5
• 5-Fluoro-2,1-benzoxazole-3-carbaldehyde
• 2,1-Benzisoxazole-3-carboxaldehyde, 5-fluoro-

• Inchi： 1S/C8H4FNO2/c9-5-1-2-7-6(3-5)8(4-11)12-10-7/h1-4H
• InChI Key： STXYJQDSZFJSRG-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C=1)=C(C=O)ON=2

Computed Properties

• Exact Mass: 165.02260653g/mol
• Monoisotopic Mass: 165.02260653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.430±0.06 g/cm3(Predicted)
• Boiling Point: 308.2±22.0 °C(Predicted)
• pka: -8.13±0.30(Predicted)